Cas no 52005-98-8 (1-Piperidineethanol,4-(hydroxypropyl)- (9CI))

1-Piperidineethanol,4-(hydroxypropyl)- (9CI) structure
52005-98-8 structure
Product Name:1-Piperidineethanol,4-(hydroxypropyl)- (9CI)
CAS No:52005-98-8
MF:C10H21NO2
MW:187.27924323082
CID:374813
PubChem ID:88244
Update Time:2025-04-19

1-Piperidineethanol,4-(hydroxypropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineethanol,4-(hydroxypropyl)- (9CI)
    • 4-(hydroxypropyl)piperidine-1-ethanol
    • 1-[1-(2-hydroxyethyl)piperidin-4-yl]propan-1-ol
    • 3-[1-(2-hydroxyethyl)piperidin-4-yl]propan-1-ol
    • N-(.beta.-Hydroxyethyl)-4-(.gamma.-hydroxypropyl)piperidine
    • O56E41C846
    • 52005-98-8
    • 4-Piperidinepropanol, 1-(2-hydroxyethyl)-
    • EINECS 243-305-6
    • N-(2-Hydroxyethyl)-4-(3-OHpropyl)piperidine
    • MFCD00047481
    • N-(BETA-HYDROXYETHYL)-4-(3-HYDROXYPROPYL)PIPERIDINE
    • 3-(1-(2-Hydroxyethyl)piperidin-4-yl)propan-1-ol
    • 3-[1-(2-Hydroxyethyl)-4-piperidinyl]-1-propanol #
    • NS00026430
    • 19780-85-9
    • EINECS 257-597-8
    • QCZXNEGHMZUDNS-UHFFFAOYSA-N
    • NSC-82316
    • A813942
    • 1-(2-Hydroxyethyl)-4-piperidinepropanol
    • 2-methyl-3-hydroxy-5-chloropyridine
    • CS-0318341
    • N-(2-Hydroxyethyl)-4-(3-hydroxypropyl)piperidine
    • 1-Ethanol-4-propanolpiperidine
    • H0360
    • DTXSID5066530
    • UNII-O56E41C846
    • AKOS027320136
    • 3-[1-(2-hydroxyethyl)-4-piperidyl]propan-1-ol
    • 3-[1-(2-Hydroxyethyl)-4-piperidinyl]-1-propanol
    • NSC 82316
    • AS-64974
    • D90844
    • 1-(2-Hydroxyethyl)piperidine-4-propanol
    • SCHEMBL8054785
    • 1-(2-Hydroxyethyl)-4-(3-hydroxypropyl)piperidine
    • NSC82316
    • FT-0607173
    • Inchi: 1S/C10H21NO2/c12-8-1-2-10-3-5-11(6-4-10)7-9-13/h10,12-13H,1-9H2
    • InChI Key: QCZXNEGHMZUDNS-UHFFFAOYSA-N
    • SMILES: OCCN1CCC(CCCO)CC1

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.7A^2

Experimental Properties

  • Density: 1.027
  • Boiling Point: 309.1°Cat760mmHg
  • Flash Point: 145.5°C
  • Refractive Index: 1.492
  • PSA: 43.7
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